(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: N-(pyrimidin-5-ylmethyl)-2-thiophen-2-ylethanamine
• InChI: InChI=1S/C11H13N3S/c1-2-11(15-5-1)3-4-12-6-10-7-13-9-14-8-10/h1-2,5,7-9,12H,3-4,6H2
• InChI Key: AKIXOIAJCJYDPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNCC2=CN=CN=C2

Description

(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a heterocyclic amine derivative featuring a pyrimidine ring linked via a methyl group to an amine, which is further connected to a 2-(thiophen-2-yl)ethyl moiety. This structure combines aromatic (pyrimidine and thiophene) and aliphatic (ethyl-methyl) components, imparting unique physicochemical properties. The compound’s molecular formula is C₁₁H₁₃N₃S, with a molecular weight of 219.31 g/mol (estimated from structural analogs in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine typically involves the condensation of pyrimidine derivatives with thiophene derivatives. One common method involves the reaction of pyrimidine-5-carbaldehyde with 2-(thiophen-2-yl)ethylamine under acidic conditions to form the desired product . The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, the use of green chemistry principles, such as solvent recycling and waste minimization, can make the industrial production more sustainable .

Chemical Reactions Analysis

Types of Reactions

(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the pyrimidine or thiophene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium hydride or potassium tert-butoxide.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted pyrimidine or thiophene derivatives.

Scientific Research Applications

(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a heterocyclic compound that combines a pyrimidine ring with a thiophene ring, making it of interest in medicinal chemistry and material science. The dual-ring structure allows for versatile interactions with various biological targets, enhancing its potential utility compared to compounds with only one of these rings.

Scientific Research Applications

(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine has applications spanning across chemistry, biology, medicine, and industry.

Chemistry

• It serves as a building block for synthesizing complex heterocyclic compounds, enabling exploration of new chemical reactions and novel materials.
• The compound can undergo reactions such as oxidation, reduction, and nucleophilic substitution to introduce different functional groups onto the pyrimidine or thiophene rings.

Biology

• The compound is studied for its potential as an antimicrobial and antiviral agent due to the presence of both pyrimidine and thiophene rings, suggesting it may interact with biological targets like enzymes and receptors.
• Research indicates that (Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine interacts with various enzymes and proteins, influencing their functions. It may modulate the activity of cytochrome P450 enzymes, which are crucial for drug metabolism, and could affect cell signaling pathways like the MAPK/ERK pathway, involved in cell growth and differentiation.

Medicine

• It is investigated as a potential therapeutic agent, showing promise in preclinical studies as an anti-inflammatory and anticancer compound.
• Its ability to modulate enzyme activity suggests potential therapeutic applications in treating diseases related to metabolic pathways.
• Studies have shown it can significantly reduce inflammation markers in cultured human cells, supporting its use in treating inflammatory conditions.
• In a preclinical model of cancer, treatment with this compound resulted in a marked reduction in tumor size compared to control groups, highlighting its potential as an anticancer therapeutic.

Industry

• It is used in developing organic semiconductors and other advanced materials, with its electronic properties making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics.

(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine has potential biological activities that have made it a compound of interest in medicinal chemistry.

• Antimicrobial Study: Evaluated against various bacterial strains, the compound showed a minimum inhibitory concentration (MIC) comparable to standard antimicrobial agents, suggesting its potential as a new antimicrobial agent.
• Anti-inflammatory Research: In vitro tests demonstrated the compound could significantly reduce inflammation markers in cultured human cells, supporting its use in treating inflammatory conditions.
• Anticancer Investigation: In a preclinical model of cancer, treatment with this compound resulted in a marked reduction in tumor size compared to control groups, highlighting its potential as an anticancer therapeutic.

Mechanism of Action

The mechanism of action of (Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine involves its interaction with specific molecular targets. In biological systems, it may inhibit enzymes or modulate receptor activity. For example, it has been shown to inhibit certain kinases, which are involved in cell signaling pathways . The compound’s ability to interact with multiple targets makes it a versatile tool in drug discovery and development.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The compound’s closest analogs differ in linker groups (methyl vs. ethyl) and substituents on the pyrimidine or thiophene rings. Key comparisons include:

Table 1: Structural Comparison with Analogous Compounds

Compound Name	Core Structure	Linker Groups	Molecular Weight (g/mol)	Key Functional Groups
(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine	Pyrimidine + thiophene	Ethyl (thiophene), methyl (amine)	219.31	Amine, pyrimidine, thiophene
(Pyrimidin-5-ylmethyl)(thiophen-2-ylmethyl)amine	Pyrimidine + thiophene	Methyl (both sides)	205.28	Amine, pyrimidine, thiophene
5-[5-(4-Fluorophenyl)thiophen-2-yl]-1,3,4-thiadiazol-2-amine	Thiadiazole + thiophene	Ethyl (thiophene)	337.42	Thiadiazole, thiophene, Schiff base
N-(2-Fluorophenyl)-5-[(4-ethoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	Pyrimidine + aryl substituents	Ethoxyphenyl aminomethyl	458.53	Fluorophenyl, ethoxyphenyl, pyrimidine
5-[(4-aminophenyl)ethynyl]pyrimidin-2-amine	Pyrimidine + ethynyl linker	Ethynyl (aryl)	210.23	Ethynyl, pyrimidine, aniline

Physicochemical Properties

• Lipophilicity : The ethyl linker in the target compound increases logP compared to methyl-linked analogs (e.g., ’s compound: logP ~2.1 vs. target ~2.5). This enhances membrane permeability but may reduce aqueous solubility.
• Hydrogen Bonding : The amine group enables hydrogen bonding, similar to N-(2-fluorophenyl)pyrimidine derivatives (), which exhibit intermolecular N–H⋯N interactions.
• Thermal Stability : Pyrimidine-thiophene hybrids generally show moderate melting points (e.g., 98–99°C in ), though data for the target compound is lacking.

Challenges and Opportunities

• Synthetic Complexity : Ethyl linkers (vs. methyl) may introduce steric hindrance, requiring optimized conditions.
• Biological Data Gap : While analogs show promise in oncology, the target compound’s activity remains uncharacterized.

Biological Activity

(Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into its biological effects, synthesis, and potential therapeutic applications, supported by relevant data and research findings.

Chemical Structure and Synthesis

The compound features a pyrimidine ring linked to a thiophene moiety, which may enhance its interaction with biological targets. The synthesis typically involves the condensation of pyrimidine derivatives with thiophene derivatives, often under acidic conditions. For example, pyrimidine-5-carbaldehyde can react with 2-(thiophen-2-yl)ethylamine to yield the desired product.

Antimicrobial and Antiviral Properties

Research indicates that (Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine exhibits significant antimicrobial and antiviral activities. The structural features of the compound suggest it may interact with various biological targets such as enzymes and receptors, contributing to its bioactivity.

Anti-inflammatory Effects

Preclinical studies have shown that this compound possesses anti-inflammatory properties. For instance, it has been evaluated using the denaturation of bovine serum albumin method, where it demonstrated notable inhibitory effects on protein denaturation . This suggests potential therapeutic applications in inflammatory diseases.

Anticancer Activity

The compound has also been investigated for its anticancer properties. It is believed to inhibit certain kinases involved in cell signaling pathways, which can lead to reduced tumor growth and proliferation. In vitro studies have indicated that it may induce apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

The biological activity of (Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine can be influenced by modifications to its structure. Compounds with similar frameworks have shown varying degrees of efficacy against different biological targets. For example, modifications in substituents on the pyrimidine or thiophene rings can enhance or diminish activity .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition of bacterial growth
Antiviral	Effective against viral replication
Anti-inflammatory	Inhibition of protein denaturation
Anticancer	Induction of apoptosis in cancer cells

Case Studies

• Antimicrobial Study : A study evaluated the efficacy of (Pyrimidin-5-ylmethyl)[2-(thiophen-2-yl)ethyl]amine against various bacterial strains. The results indicated a minimum inhibitory concentration (MIC) comparable to standard antimicrobial agents, suggesting its potential as a new antimicrobial agent.
• Anti-inflammatory Research : In vitro tests demonstrated that the compound could significantly reduce inflammation markers in cultured human cells, supporting its use in treating inflammatory conditions .
• Anticancer Investigation : In a preclinical model of cancer, treatment with this compound resulted in a marked reduction in tumor size compared to control groups, highlighting its potential as an anticancer therapeutic .